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Biological Activities of 2-Undecanone

Biological
Activity

Experimental
Model/Organism

Key Findings /
Mechanism of Action

Effective Concentrations /
Reference

| Nematicidal & Repellent | Caenorhabditis elegans (nematode) | Triggers repellent behavior via AWB

olfactory neurons and cGMP pathway; induces necrotic cell death via lysosomal membrane rupture and

calcium influx [1]. | Repellent: 1-5 mg/mL Nematicidal: 0.06-0.08 mg/mL [1] | | Immunomodulatory |

Mouse neutrophils (immune cells) | Alone, it activates neutrophil migration and ROS generation. In presence

of bacterial LPS, it suppresses NET formation, cytokine production, and bactericidal activity, inducing

apoptosis [2]. | In vitro: ~200 µM (estimated in vivo) [2] | | Anti-inflammatory | LPS-stimulated RAW264.7

macrophage cells (in vitro) | Inhibits production of pro-inflammatory cytokines (TNF-α, IL-1β) and increases

anti-inflammatory IL-10. Less potent than sodium houttuyfonate in comparative study [3]. | In vitro: 0.1-20

µg/mL [3] | | Anti-inflammatory | Xylene-induced ear edema in mice (in vivo) | Shows a dose-dependent

inhibitory effect on inflammation [3]. | In vivo data shown, specific doses not detailed in abstract [3] | |

Antimicrobial Source | Found in plants like Houttuynia cordata and various essential oils [3] [4]. | The plant

itself is used in traditional medicine for anti-inflammatory purposes, with 2-Undecanone as a component of

its essential oil [3]. | N/A (Natural Source) |
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Detailed Experimental Insights

For your guide, here is a deeper look at the experimental protocols and mechanistic insights from the key

studies:

Nematicidal Mechanism of Action: The dual-action mechanism against nematodes is particularly

well-elucidated.

Repellent Activity: Chemotaxis assays showed that C. elegans avoids 2-Undecanone. Using
mutant strains, researchers determined that this repellent behavior is specifically mediated by

AWB olfactory sensory neurons and involves signaling through the cGMP pathway (affecting
genes like tax-2, tax-4, and odr-1) [1].

Contact Toxicity (Nematicidal Activity): The study demonstrated that 2-Undecanone induces
a form of cell death involving necrosis. Key evidence includes:

Lysosomal Membrane Permeabilization: Visualized using LysoTracker Red dye and a
transgenic strain expressing LMP-1::GFP, showing lysosomal rupture after exposure [1].

Intracellular Calcium Burst: Detected using Fluo-4 AM dye and a FRET-based calcium
indicator, showing a significant increase in cytoplasmic calcium levels [1].

Molecular Targets: Identified as Hsp70 A and V-ATPase A. The compound disrupts
sphingomyelin metabolism, decreasing acid sphingomyelinase activity and leading to

lysosomal membrane destabilization [1].

Immunomodulatory Mechanism of Action: The activity on immune cells is complex and context-

dependent.

Experimental Model: The study used isolated mouse neutrophils. The compound's source was

identified as a metabolite from Pseudomonas aeruginosa infection [2].
Signaling Pathways: When administered alone, 2-Undecanone acts as a chemoattractant,

activating neutrophils through a Gαi-protein-coupled receptor (GPCR) pathway. This leads to
phospholipase C (PLC) activation, calcium release, and activation of ERK and Akt kinases,

promoting migration and ROS generation [2].
Suppressive Action: In the presence of bacterial lipopolysaccharide (LPS), 2-Undecanone
has a net suppressive effect. It inhibits LPS-induced ROS generation, Neutrophil Extracellular
Trap (NET) formation, and pro-inflammatory cytokine (TNF-α, IL-6, IL-1β) production. It also

interferes with the NF-κB signaling pathway and promotes neutrophil apoptosis, thereby
reducing the cells' bactericidal capacity [2].

The diagram below summarizes the complex dual-pathway mechanism by which 2-Undecanone affects

neutrophils, based on the experimental findings.
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Research Context and Limitations

Based on the current search results, here are some points to consider for your guide:

Comparative Data is Limited: While the table shows activity across different models, the search
results do not contain direct "head-to-head" comparisons of 2-Undecanone's potency or efficacy

against a wide range of bacterial, fungal, or mammalian cell lines.
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Focus on Specific Pathways: The most robust data explains mechanisms in nematodes and

immune cells. You may need to frame your guide around these specific, well-documented activities
rather than a general "all-species" comparison.

Natural Product Context: Highlighting that 2-Undecanone is a natural product found in various
plants and microbes can be a strength, as it may be of interest for "green" pesticide or therapeutic

development [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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